6-Styryl-naphthalene-2-carboxamidine
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Description
6-Styryl-naphthalene-2-carboxamidine is a synthetic aromatic compound characterized by a naphthalene backbone substituted with a styryl group at the 6-position and a carboxamidine moiety at the 2-position. Its structure combines π-conjugated systems (naphthalene and styryl) with a polar amidine group, making it a candidate for applications in medicinal chemistry (e.g., enzyme inhibition) or materials science (e.g., optoelectronic devices).
Properties
Molecular Formula |
C19H16N2 |
|---|---|
Molecular Weight |
272.3 g/mol |
IUPAC Name |
6-[(E)-2-phenylethenyl]naphthalene-2-carboximidamide |
InChI |
InChI=1S/C19H16N2/c20-19(21)18-11-10-16-12-15(8-9-17(16)13-18)7-6-14-4-2-1-3-5-14/h1-13H,(H3,20,21)/b7-6+ |
InChI Key |
YRAFBVUQILDIDH-VOTSOKGWSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=CC3=C(C=C2)C=C(C=C3)C(=N)N |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=CC3=C(C=C2)C=C(C=C3)C(=N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Hypothetical Activity : Molecular docking studies (unverified) suggest that 6-Styryl-naphthalene-2-carboxamidine may inhibit kinases due to amidine-mediated hydrogen bonding with ATP-binding pockets.
- Synthetic Challenges : Styryl incorporation requires precise Wittig or Heck coupling conditions, with yields sensitive to steric hindrance .
Table: Hypothetical Physicochemical Properties
| Property | 6-Styryl-naphthalene-2-carboxamidine | 1-Naphthamidine | Benzamidine |
|---|---|---|---|
| LogP (Octanol-Water) | 3.2 | 2.1 | 1.5 |
| Solubility (mg/mL, H₂O) | 0.05 | 0.8 | 12.0 |
| pKa (Amidine) | 10.8 | 11.2 | 12.4 |
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